Cas no 16326-98-0 (trans-cyclopentane-1,3-diol)

• Product Name: trans-cyclopentane-1,3-diol
• CAS No: 16326-98-0
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD13619672
• CID: 1344422
• PubChem ID: 6951524
• Update Time: 2025-10-31

trans-cyclopentane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanediol, (1R,3R)-rel-
• 1,3-Cyclopentanediol
• trans-cyclopentane-1,3-diol
• CS-0056775
• AS-83864
• trans-cyclopentane-1,3-diol-C20800
• 1932191-74-6
• P18410
• 16326-98-0
• rel-(1R,3R)-Cyclopentane-1,3-diol
• MFCD13619672
• EN300-7168021
• SCHEMBL2666636
• (E)-1,3-Cyclopentanediol
• (1R,3R)-cyclopentane-1,3-diol
• NUUPJBRGQCEZSI-RFZPGFLSSA-N
• EN300-704229
• (+/-)-trans-1,3-cyclopentanediol
• 1,3-Cyclopentanediol, trans-
• rac-(1R,3R)-cyclopentane-1,3-diol

• MDL： MFCD13619672
• Inchi： 1S/C5H10O2/c6-4-1-2-5(7)3-4/h4-7H,1-3H2/t4-,5-/m1/s1
• InChI Key： NUUPJBRGQCEZSI-RFZPGFLSSA-N
• SMILES： O[C@@H]1CC[C@H](C1)O

Computed Properties

• Exact Mass: 102.068079557g/mol
• Monoisotopic Mass: 102.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 55.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Additional information on trans-cyclopentane-1,3-diol

Recent Advances in the Application of trans-Cyclopentane-1,3-diol (CAS: 16326-98-0) in Chemical Biology and Pharmaceutical Research

trans-Cyclopentane-1,3-diol (CAS: 16326-98-0) is a chiral diol compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. Recent studies have explored its potential as a building block for drug design, a chiral auxiliary in asymmetric synthesis, and a key intermediate in the development of bioactive molecules. This research brief aims to summarize the latest findings and advancements related to this compound, providing insights into its current and future applications in the field.

One of the most notable applications of trans-cyclopentane-1,3-diol is its role in the synthesis of chiral ligands and catalysts. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in the preparation of phosphine ligands for asymmetric hydrogenation reactions, achieving high enantioselectivity in the production of pharmaceutical intermediates. The rigid cyclopentane backbone of the diol was found to enhance the stereocontrol of the catalytic process, making it a valuable tool for the synthesis of enantiopure compounds.

In drug discovery, trans-cyclopentane-1,3-diol has been employed as a scaffold for the design of novel protease inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into peptidomimetics targeting HIV-1 protease. The diol's conformational rigidity and ability to form hydrogen bonds with the enzyme's active site contributed to improved binding affinity and selectivity, offering a promising avenue for the development of next-generation antiviral agents.

Another emerging application of this compound is in the field of prodrug design. A recent study in Molecular Pharmaceutics investigated its use as a promoicty for masking polar functional groups in drug molecules, thereby enhancing their membrane permeability and oral bioavailability. The researchers reported successful application of trans-cyclopentane-1,3-diol-based prodrugs for several poorly soluble antiviral compounds, demonstrating significant improvements in pharmacokinetic properties.

From a synthetic chemistry perspective, advances in the stereoselective preparation of trans-cyclopentane-1,3-diol have been reported. A 2024 publication in Advanced Synthesis & Catalysis described a biocatalytic approach using engineered ketoreductases to produce the diol with excellent enantiomeric excess (>99% ee) from readily available starting materials. This green chemistry method represents a significant improvement over traditional synthetic routes, offering both environmental and economic benefits.

Looking forward, researchers are exploring the potential of trans-cyclopentane-1,3-diol in novel drug delivery systems and as a component of supramolecular assemblies for targeted therapy. Its unique combination of structural rigidity and functional group versatility continues to inspire innovative applications across multiple domains of chemical biology and pharmaceutical sciences.